Cas no 391889-94-4 (1-3-(4-bromophenyl)-5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one)

• Product Name: 1-3-(4-bromophenyl)-5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one
• CAS No: 391889-94-4
• MF: C₂₄H₁₉BrCl₂N₂O₂
• MW: 518.229863405228
• CID: 6153557
• PubChem ID: 3524637
• Update Time: 2025-07-15

1-3-(4-bromophenyl)-5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-bromophenyl)-5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one
• 1-[3-(4-bromophenyl)-5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-2-methoxy-2-phenylethan-1-one
• 391889-94-4
• Oprea1_759237
• F0477-0074
• AKOS024578627
• 1-[5-(4-bromophenyl)-3-(2,4-dichlorophenyl)-3,4-dihydropyrazol-2-yl]-2-methoxy-2-phenylethanone
• 1-(3-(4-bromophenyl)-5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-methoxy-2-phenylethanone

• Inchi： 1S/C24H19BrCl2N2O2/c1-31-23(16-5-3-2-4-6-16)24(30)29-22(19-12-11-18(26)13-20(19)27)14-21(28-29)15-7-9-17(25)10-8-15/h2-13,22-23H,14H2,1H3
• InChI Key： ULZJLJHWBPNHKV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC(C2C=CC(=CC=2Cl)Cl)N(C(C(C2C=CC=CC=2)OC)=O)N=1

Computed Properties

• Exact Mass: 516.00070g/mol
• Monoisotopic Mass: 516.00070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 41.9Ų

Additional information on 1-3-(4-bromophenyl)-5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one

Introduction to Compound with CAS No. 391889-94-4 and Its Applications in Modern Chemical Biology

The compound 1-3-(4-bromophenyl)-5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one, identified by its CAS number CAS No. 391889-94-4, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology.

At the core of this compound's structure lies a pyrazole moiety, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. The pyrazole ring in 1-3-(4-bromophenyl)-5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one is flanked by substituents that enhance its pharmacological properties. Specifically, the presence of a 4-bromophenyl group and a 2,4-dichlorophenyl group introduces electrophilic centers that can interact with biological targets, thereby modulating various cellular processes.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. The compound's methoxy and phenyl groups contribute to its lipophilicity, making it a promising candidate for oral administration and systemic delivery. Furthermore, the dihydro functionality enhances its solubility, which is crucial for formulation development and bioavailability.

In the realm of drug discovery, 1-3-(4-bromophenyl)-5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one has been investigated for its potential as an inhibitor of key enzymes involved in inflammatory pathways. The bromophenyl and dichlorophenyl substituents are particularly noteworthy, as they have been shown to enhance binding affinity to target proteins. This has led to explorations in its use as an anti-inflammatory agent, with preliminary studies suggesting efficacy in models of chronic inflammation.

The structural complexity of this compound also makes it a valuable scaffold for further derivatization. Researchers have leveraged its framework to develop analogs with enhanced pharmacokinetic profiles and improved target specificity. The methoxy group, for instance, can be modified to introduce additional functional moieties without significantly altering the core pharmacophore. This flexibility has opened up new avenues for designing molecules with tailored biological activities.

Another area of interest is the compound's potential application in oncology. The pyrazole core has been associated with compounds that exhibit anti-proliferative effects by interfering with critical signaling pathways involved in cancer cell growth. The presence of bromine and chlorine atoms in the phenyl rings further enhances its ability to disrupt these pathways by forming stable covalent bonds with target enzymes. Early preclinical data suggests that derivatives of this compound may exhibit significant cytotoxicity against various cancer cell lines.

The synthesis of 1-3-(4-bromophenyl)-5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one represents a testament to the advancements in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the expertise required to produce complex molecules like this one. The process underscores the importance of precision and innovation in chemical synthesis, particularly when aiming to create molecules with high biological activity.

In conclusion, the compound with CAS No. 391889-94-4 exemplifies the intersection of structural complexity and biological function. Its unique architecture and functional groups make it a versatile tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly pivotal role in shaping the future of chemical biology and drug discovery.